Cas no 1021252-18-5 (methyl 3-(1-benzylpiperidin-4-yl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate)

• Product Name: methyl 3-(1-benzylpiperidin-4-yl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate
• CAS No: 1021252-18-5
• MF: C₂₂H₂₃N₃O₃S
• MW: 409.50132393837
• CID: 5432242
• Update Time: 2025-10-30

methyl 3-(1-benzylpiperidin-4-yl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• XEUIINLNVWEODT-UHFFFAOYSA-N
• methyl 3-(1-benzylpiperidin-4-yl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate

• Inchi： 1S/C22H23N3O3S/c1-28-21(27)16-7-8-18-19(13-16)23-22(29)25(20(18)26)17-9-11-24(12-10-17)14-15-5-3-2-4-6-15/h2-8,13,17H,9-12,14H2,1H3,(H,23,29)
• InChI Key： XEUIINLNVWEODT-UHFFFAOYSA-N
• SMILES： S=C1N([H])C2C([H])=C(C(=O)OC([H])([H])[H])C([H])=C([H])C=2C(N1C1([H])C([H])([H])C([H])([H])N(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C1([H])[H])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on methyl 3-(1-benzylpiperidin-4-yl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate

Introduction to Methyl 3-(1-benzylpiperidin-4-yl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate (CAS No. 1021252-18-5)

Methyl 3-(1-benzylpiperidin-4-yl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate, a compound with the CAS number 1021252-18-5, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound's unique framework, characterized by a fused ring system and various functional groups, positions it as a promising candidate for further exploration in medicinal chemistry.

The molecular architecture of methyl 3-(1-benzylpiperidin-4-yl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate includes a tetrahydroquinazoline core, which is a well-documented scaffold in drug discovery. This core structure is often associated with bioactivities such as kinase inhibition and anti-inflammatory properties. The presence of a benzylpiperidine moiety further enhances the compound's pharmacological profile by introducing additional binding pockets and interaction sites within biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in the development of next-generation pharmaceuticals. The tetrahydroquinazoline scaffold, in particular, has been extensively studied for its ability to modulate various biological pathways. Research indicates that derivatives of this scaffold can exhibit potent activity against diseases such as cancer and neurodegenerative disorders. The specific substitution pattern in methyl 3-(1-benzylpiperidin-4-yl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate is designed to optimize its interaction with target enzymes and receptors.

In the realm of drug design, the sulfanylidene group plays a crucial role in modulating the electronic properties of the molecule. This functional group can influence both the solubility and bioavailability of the compound, making it an attractive feature for pharmaceutical applications. The combination of the sulfanylidene moiety with the benzylpiperidine group creates a multifaceted pharmacophore that can engage multiple sites on biological targets simultaneously.

The synthesis of methyl 3-(1-benzylpiperidin-4-yl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate involves a series of well-established organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of key intermediates such as 1-benzylpiperidine and tetrahydroquinazoline derivatives. These intermediates are then coupled using advanced coupling techniques like Buchwald-Hartwig coupling or palladium-catalyzed reactions to form the desired product.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further drug development. Researchers are particularly interested in its ability to inhibit enzymes that are overexpressed in cancer cells. Preliminary studies have suggested that derivatives of this compound may exhibit significant cytotoxic effects against certain tumor cell lines without compromising normal cell function. This selective toxicity is a critical factor in developing effective anticancer therapies.

The pharmacokinetic properties of methyl 3-(1-benzylpiperidin-4-yl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate are also under investigation. Understanding how the compound is metabolized and eliminated by the body is essential for optimizing its therapeutic index. Advanced computational methods are being employed to predict metabolic pathways and identify potential degradation products. These insights can guide modifications to improve the compound's stability and bioavailability.

In conclusion, Methyl 3-(1-benzylpiperidin-4-yl)-4-oxyo-sulfanylidene-tetrahydroquinazoline carboxylic acid (CAS No. 1021252_18_5) stands out as a promising candidate for further pharmaceutical research. Its unique structural features and potential biological activities make it an attractive starting point for developing new therapeutic agents. As research continues to uncover more about its pharmacological properties, this compound is poised to make significant contributions to drug discovery and development.